N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H16ClNO3/c1-10-9-11(17)7-8-12(10)18-16(19)15-13(20-2)5-4-6-14(15)21-3/h4-9H,1-3H3,(H,18,19)
• InChI Key: NDRTXMIQUJDVNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by the presence of a chloro-substituted phenyl group and a dimethoxybenzamide moiety, which contribute to its distinct chemical behavior and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide typically involves the reaction of 4-chloro-2-methylaniline with 2,6-dimethoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction conditions are generally mild, and the product is obtained in good yield after purification .

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and automated systems can improve the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) are used for hydrolysis reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, hydrolysis of the amide bond yields 4-chloro-2-methylaniline and 2,6-dimethoxybenzoic acid .

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes, thereby affecting various biochemical pathways. For instance, it may inhibit acetylcholinesterase, leading to increased levels of neurotransmitters in the brain and improved cognitive function.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylaniline: A precursor in the synthesis of N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide.

N-(4-Chloro-2-methylphenyl)-4-hydroxybenzamide: A structurally similar compound with different functional groups.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties